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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
acetoxybenzaldehyde (CAS No: 878-00-2), a key intermediate in pharmaceutical and

chemical synthesis. The document details its physicochemical, thermal, and optical

characteristics, supported by standardized experimental protocols for their determination. All

quantitative data is presented in structured tables for clarity and comparative analysis.

Furthermore, logical workflows for property determination and solubility classification are

visualized to aid in experimental design.

Physicochemical and Structural Data
4-Acetoxybenzaldehyde, also known as 4-formylphenyl acetate, is an acetate ester

characterized by a formyl group at the para position of the phenyl acetate ring.[1] Its

fundamental properties are summarized below.
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Property Value Source(s)

CAS Number 878-00-2 [2][3][4]

Molecular Formula C₉H₈O₃ [1][3][4][5]

Molecular Weight 164.16 g/mol [1][2][6]

Appearance
Clear colorless to pale yellow

liquid
[7]

IUPAC Name (4-formylphenyl) acetate [1]

Synonyms

p-Acetoxybenzaldehyde, 4-

Formylphenyl acetate, p-

Hydroxybenzaldehyde acetate

[1][3]

SMILES
CC(=O)OC1=CC=C(C=C1)C=

O
[1][2]

InChI Key
SEVSMVUOKAMPDO-

UHFFFAOYSA-N
[1][2][3][4]

Thermal and Optical Properties
The thermal and optical constants of a compound are critical for its purification, handling, and

characterization. 4-Acetoxybenzaldehyde is a liquid at room temperature with a high boiling

point, requiring vacuum distillation for purification.

Property Value Conditions Source(s)

Boiling Point 152-153 °C at 17 mmHg [2][7][8]

145 °C at 25 mmHg [2][6]

265 °C
at 760 mmHg

(Normal)
[9]

Density 1.168 g/mL at 25 °C [2][7][8]

Refractive Index n20/D 1.538 at 20 °C [2][7][8]

Flash Point 113 °C (235.4 °F) Closed cup
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Spectroscopic Data
Spectroscopic analysis is essential for structural elucidation and purity assessment.

Comprehensive spectral data for 4-acetoxybenzaldehyde, including ¹H NMR, ¹³C NMR,

Infrared (IR), Mass Spectrometry (MS), and Raman spectra, are publicly available through

various chemical databases.[1][3][10]

¹H NMR & ¹³C NMR: Provides detailed information on the hydrogen and carbon framework of

the molecule.[1][10][11]

Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the

ester carbonyl, aldehyde carbonyl, and aromatic C-H bonds.[1][3]

Mass Spectrometry (MS): Determines the mass-to-charge ratio of the molecule and its

fragments, confirming its molecular weight.[1][4]

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the key

physical properties of 4-acetoxybenzaldehyde.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[12][13] The Thiele tube method is a common micro-scale technique suitable for small

sample volumes.[14]

Procedure:

Place a few milliliters of the 4-acetoxybenzaldehyde sample into a small test tube.[15]

Invert a capillary tube (sealed at one end) and place it into the test tube with the open end

submerged in the liquid.[12]

Attach the test tube to a thermometer, ensuring the sample is level with the thermometer

bulb.

Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or

paraffin), ensuring the sample is immersed.[12][14]
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Gently heat the side arm of the Thiele tube with a Bunsen burner or other heat source.[14]

Convection currents will ensure uniform temperature distribution.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary

tube's open end.[14]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[12][16] Record this temperature.

Density is the mass of a substance per unit volume.[17] For a liquid like 4-
acetoxybenzaldehyde, it can be determined by accurately measuring the mass of a known

volume.

Procedure:

Obtain a clean, dry volumetric flask or pycnometer of a known volume (e.g., 10 mL).

Measure the mass of the empty, dry flask using an analytical balance and record it as m₁.

Carefully fill the flask with 4-acetoxybenzaldehyde up to the calibration mark. Ensure the

meniscus is read correctly at eye level.

Measure the mass of the filled flask and record it as m₂.

Calculate the mass of the liquid: m_liquid = m₂ - m₁.

Calculate the density (ρ) using the formula: ρ = m_liquid / V_flask, where V_flask is the

volume of the flask. The density is typically expressed in g/mL.[17]

A systematic solubility analysis provides crucial information about a compound's polarity and

the presence of acidic or basic functional groups.[18]

Procedure:
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Water Solubility: Add approximately 25 mg of 4-acetoxybenzaldehyde to 0.75 mL of

deionized water in a test tube. Shake vigorously. Observe if a homogeneous solution forms.

[18] If soluble, test the solution's pH with litmus or pH paper.[19][20]

5% NaOH Solution: If the compound is insoluble in water, add 25 mg to 0.75 mL of 5%

aqueous NaOH.[18] Solubility indicates the presence of a strong or weak acidic group.

5% NaHCO₃ Solution: If the compound dissolves in NaOH, test its solubility in 5% aqueous

NaHCO₃. Solubility in this weaker base suggests a strong acidic functional group (e.g., a

carboxylic acid).[18][21]

5% HCl Solution: If the compound is insoluble in water and NaOH, test its solubility in 5%

aqueous HCl.[22] Dissolution indicates the presence of a basic functional group, most

commonly an amine.[21]

Concentrated H₂SO₄: If the compound is insoluble in all the above, its solubility in cold,

concentrated sulfuric acid can be tested.[20] Solubility in this strong acid suggests the

presence of a neutral compound containing oxygen, nitrogen, or unsaturation.[20]

Visualization of Experimental Workflows
Diagrams are provided to illustrate the logical progression of experiments for physical property

determination and solubility classification.
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Characterization of 4-Acetoxybenzaldehyde

Acquire Sample

Visual Inspection
(Color, Form)

Measure Physical Constants
(Boiling Point, Density, Refractive Index)

Spectroscopic Analysis
(NMR, IR, MS)

Solubility Tests

Compile & Analyze Data

Final Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a chemical substance.
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Start with Unknown
(e.g., 4-Acetoxybenzaldehyde)

Soluble in Water?

Soluble in Ether?

 Yes

Soluble in 5% NaOH?

 No

Class S1
(Monofunctional, <5C)

 Yes

Class S2
(Polyfunctional, <5C)

 No

Test pH

Soluble in 5% NaHCO3?

 Yes

Soluble in 5% HCl?

 No

Class SA (Strong Acid)

 Yes

Class WA (Weak Acid)

 No

Soluble in conc. H2SO4?

 No

Class B (Base)

 Yes

Class N (Neutral)

 Yes

Class I (Inert)

 No

Class MN (Misc. Neutral)

Click to download full resolution via product page

Caption: Decision tree for the classification of organic compounds based on solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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